1-Octanol

• CAS No.: 111-87-5
• Product Name: 1-Octanol
• Molecular Formula: C8H18O; CH3(CH2)6CH2OH; CH3(CH2)5CH(OH)CH3; C8H18O; C8H18O
• Molecular Weight: 130.23 g/mol
• IUPAC Name: octan-1-ol
• Standard InChI: InChI=1S/C8H18O/c1-2-3-4-5-6-7-8-9/h9H,2-8H2,1H3
• Standard InChIKey: KBPLFHHGFOOTCA-UHFFFAOYSA-N
• SMILES: CCCCCCCCO
• Canonical SMILES: CCCCCCCCO
• Boiling Point: 383 °F at 760 mm Hg (USCG, 1999); 195.1 °C; 194.7 °C; 194-195 °C; 178.5 °C
• Colorform: Colorless liquid
• Density: 0.829 at 68 °F (USCG, 1999); d204 0.83; 0.8262 g/cu cm at 25 °C; Relative density (water = 1): 0.83; Relative density (water = 1): 0.82; 0.822-0.830
• Flash Point: 178 °F (USCG, 1999); 178 °F (81 °C) (Closed cup); 81 °C c.c.; 76 °C
• Melting Point: 5 °F (USCG, 1999); -15.5 °C; Mp -16.7 °; -14.7 °C; -15.5°C; -38.6 °C
• Physical Description: Octanol appears as a clear colorless liquid with a penetrating aromatic odor. Insoluble in water and floats on water. Vapors heavier than air. Vapors may irritate the eyes, nose, and respiratory system.; Liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; COLOURLESS OILY LIQUID WITH CHARACTERISTIC ODOUR.; colourless liquid/sharp fatty-citrus odou
• Description: N-Octanol, also known as N-octan-1-ol or capryl alcohol, belongs to the class of organic compounds known as fatty alcohols. These are aliphatic alcohols consisting of a chain of a least six carbon atoms. Thus, N-octanol is considered to be a fatty alcohol lipid molecule. N-Octanol exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. N-Octanol has been found throughout most human tissues, and has also been detected in multiple biofluids, such as feces and urine. Within the cell, N-octanol is primarily located in the membrane (predicted from logP) and cytoplasm. N-Octanol exists in all eukaryotes, ranging from yeast to humans. N-Octanol is also a parent compound for other transformation products, including but not limited to, octyl acetate, octyl formate, and octyl hydrogen sulfate. N-Octanol is an aldehydic, burnt, and chemical tasting compound that can be found in a number of food items such as common grape, sweet orange, lime, and coriander. This makes N-octanol a potential biomarker for the consumption of these food products. N-Octanol has been linked to the inborn metabolic disorders including celiac disease.; Octanol appears as a clear colorless liquid with a penetrating aromatic odor. Insoluble in water and floats on water. Vapors heavier than air. Vapors may irritate the eyes, nose, and respiratory system.; Octan-1-ol is an octanol carrying the hydroxy group at position 1. It has a role as a plant metabolite. It is an octanol and a primary alcohol.
• Solubility: 0.00 M; 0.54 mg/mL at 25 °C; In water, 540 mg/L at 25 °C; Miscible in ethanol, ether; soluble in carbon tetrachloride; Miscible with chloroform, mineral oil; immiscible with glycerol; SOL IN PROPYLENE GLYCOL.; 0.54 mg/mL; Solubility in water, mg/l at 20 °C: 0.30 (very poor); Solubility in water, ml/100ml: 0.096 (none); soluble in most fixed oils, propylene glycol; insoluble in glycerin; 1 ml in 5 ml 50% alcohol (in ethanol)
• Synonyms: Octyl Alcohol (8CI); 1-Hydroxyoctane; Alfol 8; CO 898; CO 898 (solvent); Caprylic Alcohol; Heptyl Carbinol; Kalcohl 0898; Kalcol 0898; Lorol C 8-98; NSC 9823; Octanol; Octilin; Sipol L8; n-Octan-1-ol; n-Octanol; n-Octyl Alcohol
• Vapor Density: 4.5 (AIR= 1); Relative vapor density (air = 1): 4.5
• Vapor Pressure: 0.08 mmHg; 7.94X10-2 mm Hg at 25 °C (est); Vapor pressure, Pa at 20 °C: 8.7; Vapor pressure, Pa at 25 °C: 32
• PubChem Compound: 957
• Last Modified: Nov 11 2021